Cas no 17421-93-1 (3,3-dimethyl-7-oxabicyclo[4.1.0]heptan-5-one)

• Product Name: 3,3-dimethyl-7-oxabicyclo[4.1.0]heptan-5-one
• CAS No: 17421-93-1
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 1359161
• PubChem ID: 13553045
• Update Time: 2025-04-20

3,3-dimethyl-7-oxabicyclo[4.1.0]heptan-5-one Chemical and Physical Properties

Names and Identifiers

• 3,3-dimethyl-7-oxabicyclo[4.1.0]heptan-5-one
• 4,4-dimethyl-7-oxa-bicyclo[4.1.0]heptan-2-one
• 2,3-Epoxy-5,5-dimethylcyclohexanone
• 7-Oxabicyclo[4.1.0]heptan-2-one, 4,4-dimethyl-
• Y6092
• CTK0E4173
• 4,4-Dimethyl-7-oxabicyclo[4.1.0]heptan-2-one
• AGN-PC-00N10J
• 5,5-dimethyl-2,3-epoxycyclohexanone
• 2,3-epoxy-5,5-dimethyl-cyclohexanone
• 5,5-dimethylcyclohexanone-2,3-epoxide
• F12446
• A907705
• SCHEMBL4162373
• 17421-93-1
• DTXSID20543641
• XBBJOEVBOOBEBG-UHFFFAOYSA-N
• DB-305218
• AKOS006373942

• MDL： MFCD18633179
• Inchi： 1S/C8H12O2/c1-8(2)3-5(9)7-6(4-8)10-7/h6-7H,3-4H2,1-2H3
• InChI Key： XBBJOEVBOOBEBG-UHFFFAOYSA-N
• SMILES： O1C2C(CC(C)(C)CC12)=O

Computed Properties

• Exact Mass: 140.08376
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 29.6Ų

Experimental Properties

• PSA: 29.6